methyl 4,5-dimethoxy-2-{[3-(2-thienyl)propanoyl]amino}benzoate
Description
Synthesis Analysis
The synthesis of related compounds often involves the use of reagents like methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate as a key intermediate for preparing heterocyclic systems, demonstrating the complexity and versatility in synthesizing these compounds (Toplak et al., 1999). Such processes highlight the intricate steps and conditions required to construct the molecular architecture specific to methyl 4,5-dimethoxy-2-{[3-(2-thienyl)propanoyl]amino}benzoate and its analogs.
Molecular Structure Analysis
The molecular structure of compounds similar to methyl 4,5-dimethoxy-2-{[3-(2-thienyl)propanoyl]amino}benzoate is characterized by complex heterocyclic frameworks. Studies on derivatives, such as those involving X-ray crystallography, reveal detailed insights into their molecular geometry, including bond lengths and angles, which are crucial for understanding their chemical behavior and reactivity (Moser et al., 2005).
Chemical Reactions and Properties
The chemical reactivity of methyl 4,5-dimethoxy-2-{[3-(2-thienyl)propanoyl]amino}benzoate and related molecules involves a range of reactions, including hydrogenation, halogenation, and coupling reactions. These reactions are pivotal for modifying the molecular structure to achieve desired physical and chemical properties, such as solubility, stability, and reactivity towards other chemicals.
Physical Properties Analysis
The physical properties of these compounds, including melting points, boiling points, solubility in various solvents, and crystalline structure, are integral for their application and handling. For instance, the solubility in different solvents affects their use in synthetic chemistry, while melting and boiling points provide information on their thermal stability.
Chemical Properties Analysis
Chemical properties, such as acidity, basicity, reactivity towards nucleophiles and electrophiles, and photophysical properties, define the functional applications of these compounds. Studies on similar molecules show how substitutions on the phenyl ring or the heterocyclic system can dramatically alter these properties, guiding the design of new compounds for specific applications (Kim et al., 2021).
properties
IUPAC Name |
methyl 4,5-dimethoxy-2-(3-thiophen-2-ylpropanoylamino)benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO5S/c1-21-14-9-12(17(20)23-3)13(10-15(14)22-2)18-16(19)7-6-11-5-4-8-24-11/h4-5,8-10H,6-7H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXVZTTHBVJJNPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)CCC2=CC=CS2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4,5-dimethoxy-2-(3-(2-thienyl)propanoylamino)benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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